Cas no 1286698-78-9 (1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide)

• Product Name: 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide
• CAS No: 1286698-78-9
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5761336
• PubChem ID: 52908000
• Update Time: 2025-10-23

1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000926936
• F6155-0061
• AKOS024533953
• 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide
• 1-(benzo[d]thiazol-2-yl)-N-(2-methoxybenzyl)azetidine-3-carboxamide
• 1286698-78-9
• VU0533668-1
• SR-01000926936-1

• Inchi： 1S/C19H19N3O2S/c1-24-16-8-4-2-6-13(16)10-20-18(23)14-11-22(12-14)19-21-15-7-3-5-9-17(15)25-19/h2-9,14H,10-12H2,1H3,(H,20,23)
• InChI Key： ANQJOQIPJOMHEL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1CC(C(NCC2C=CC=CC=2OC)=O)C1

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide

Introduction to 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide (CAS No. 1286698-78-9)

1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide, with the CAS number 1286698-78-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The unique structural features of this compound, particularly the benzothiazole and methoxyphenyl moieties, contribute to its potential therapeutic applications.

The chemical structure of 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide consists of a central azetidine ring linked to a benzothiazole moiety and an N-substituted methoxyphenylmethyl group. The benzothiazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold in drug design. The methoxyphenyl group adds additional functional diversity, enhancing the compound's solubility and bioavailability.

Recent studies have explored the pharmacological properties of 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide is in the field of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. It has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide have also been investigated. Studies indicate that it has favorable oral bioavailability and a moderate half-life, which are important considerations for drug development. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide. One common approach involves the coupling of an azetidine derivative with a benzothiazole-containing electrophile followed by N-substitution with a methoxyphenylmethyl group. These synthetic strategies are scalable and can be adapted for large-scale production, making this compound accessible for further research and development.

The potential applications of 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide extend beyond its primary therapeutic uses. Its unique chemical structure makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening platforms. Researchers can modify the core structure to generate libraries of related compounds with diverse biological activities, facilitating the discovery of new lead molecules for drug development.

In conclusion, 1-(1,3-benzothiazol-2-yl)-N-[(2-methoxyphenyl)methyl]azetidine-3-carboxamide (CAS No. 1286698-78-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further investigation in the treatment of various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.